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  4. 6-Imino-13-methyl-2-oxo-N-(2-phenylethyl)-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
6-Imino-13-methyl-2-oxo-N-(2-phenylethyl)-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide 6-Imino-13-methyl-2-oxo-N-(2-phenylethyl)-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Brand Name: Vulcanchem
CAS No.: 844451-21-4
VCID: VC0357649
InChI: InChI=1S/C27H31N5O3/c1-18(2)35-15-7-14-31-24(28)21(26(33)29-13-12-20-8-5-4-6-9-20)16-22-25(31)30-23-11-10-19(3)17-32(23)27(22)34/h4-6,8-11,16-18,28H,7,12-15H2,1-3H3,(H,29,33)
SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCCOC(C)C)C(=O)NCCC4=CC=CC=C4)C=C1
Molecular Formula: C27H31N5O3
Molecular Weight: 473.6g/mol

6-Imino-13-methyl-2-oxo-N-(2-phenylethyl)-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

CAS No.: 844451-21-4

Main Products

VCID: VC0357649

Molecular Formula: C27H31N5O3

Molecular Weight: 473.6g/mol

6-Imino-13-methyl-2-oxo-N-(2-phenylethyl)-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide - 844451-21-4

CAS No. 844451-21-4
Product Name 6-Imino-13-methyl-2-oxo-N-(2-phenylethyl)-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Molecular Formula C27H31N5O3
Molecular Weight 473.6g/mol
IUPAC Name 6-imino-13-methyl-2-oxo-N-(2-phenylethyl)-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Standard InChI InChI=1S/C27H31N5O3/c1-18(2)35-15-7-14-31-24(28)21(26(33)29-13-12-20-8-5-4-6-9-20)16-22-25(31)30-23-11-10-19(3)17-32(23)27(22)34/h4-6,8-11,16-18,28H,7,12-15H2,1-3H3,(H,29,33)
Standard InChIKey JSNOFNKLSOEROB-UHFFFAOYSA-N
SMILES CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCCOC(C)C)C(=O)NCCC4=CC=CC=C4)C=C1
Canonical SMILES CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCCOC(C)C)C(=O)NCCC4=CC=CC=C4)C=C1
PubChem Compound 4318341
Last Modified Nov 11 2021
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